1-Cyclopentyl-3-(isoquinolin-5-yl)urea

• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 1-cyclopentyl-3-isoquinolin-5-ylurea
• InChI: InChI=1S/C15H17N3O/c19-15(17-12-5-1-2-6-12)18-14-7-3-4-11-10-16-9-8-13(11)14/h3-4,7-10,12H,1-2,5-6H2,(H2,17,18,19)
• InChI Key: UWXZZEFBAOHEFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)NC2=CC=CC3=C2C=CN=C3

Description

1-Cyclopentyl-3-(isoquinolin-5-yl)urea is a urea derivative characterized by a cyclopentyl group attached to one nitrogen of the urea moiety and an isoquinolin-5-yl group on the other. This compound has garnered attention in medicinal chemistry for its structural similarity to TRPV1 receptor antagonists and kinase inhibitors. Its synthesis involves the reaction of cyclopentyl isocyanate with an isoquinoline-containing precursor under anhydrous conditions, yielding a product with a molecular formula of C24H30N4O2 and a molecular weight of 407.5 g/mol . The compound’s 13C NMR spectrum (101 MHz, CDCl3) shows characteristic peaks at δ 158.15, 147.64, and 115.55 ppm, confirming the presence of the isoquinoline and cyclopentyl groups .

Comparison with Similar Compounds

1-Phenyl-3-(quinolin-5-yl)urea

• Structure : Substitutes the cyclopentyl group with a phenyl ring.
• Synthesis: Synthesized via reaction of 5-aminoquinoline with phenylisocyanate in dichloromethane, achieving a 78% yield .
• No direct biological activity data is reported in the evidence.

(2E)-3-(3-(4-Chlorophenoxy)-2,6,6-trimethylcyclohex-1-enyl)-N-(isoquinolin-5-yl)acrylamide

• Structure: Features an acrylamide backbone instead of urea, with a 4-chlorophenoxy-substituted cyclohexenyl group.
• Activity : Exhibits a Ki of 4.6 nM against TRPV1 and demonstrates 54% prevention of capsaicin-induced allodynia .
• Comparison : The acrylamide structure and ionic substituents enhance TRPV1 antagonism compared to urea derivatives, suggesting urea-based compounds may require additional modifications for similar potency.

1-Cyclopentyl-3-(thiadiazol-5-yl)urea

• Structure: Replaces the isoquinolin-5-yl group with a thiadiazole ring.
• Properties: Molecular formula C8H12N4OS, molecular weight 212.27 g/mol, with hydrogen bond donor/acceptor counts of 2/4 .

1-(Isoquinolin-5-yl)-3-(1-phenylpropyl)urea

• Structure : Substitutes cyclopentyl with a 1-phenylpropyl chain.
• Activity : Listed in TRPV1-targeted drug databases, though specific data is unavailable .
• Comparison : The linear phenylpropyl group may enhance lipophilicity, influencing membrane permeability and target engagement kinetics.